Cas no 136333-71-6 (3-(4-Chlorophenyl)cyclohexanone)

• Product Name: 3-(4-Chlorophenyl)cyclohexanone
• CAS No: 136333-71-6
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• MDL: MFCD16659536
• CID: 1239393
• PubChem ID: 11241243
• Update Time: 2025-11-02

3-(4-Chlorophenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(4-chlorophenyl)-
• 3-(4-chlorophenyl)cyclohexan-1-one
• GOIKJBFDOSEDRS-UHFFFAOYSA-N
• SCHEMBL718300
• EN300-253798
• 3-(4-chlorophenyl)cyclohexanone
• 136333-71-6
• AKOS013844743
• DTXSID40459795
• 3-(4-Chlorophenyl)cyclohexanone

• MDL： MFCD16659536
• Inchi： 1S/C12H13ClO/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h4-7,10H,1-3,8H2
• InChI Key： GOIKJBFDOSEDRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 208.06559
• Monoisotopic Mass: 208.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(4-Chlorophenyl)cyclohexanone

Comprehensive Overview of 3-(4-Chlorophenyl)cyclohexanone (CAS No. 136333-71-6): Properties, Applications, and Industry Insights

3-(4-Chlorophenyl)cyclohexanone (CAS No. 136333-71-6) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. With the growing demand for high-purity ketone derivatives in research and industrial processes, this compound has garnered significant attention due to its unique structural features, including a chlorinated aromatic ring and a cyclohexanone backbone. Its molecular formula, C₁₂H₁₃ClO, and precise chemical properties make it a valuable building block in modern synthetic chemistry.

The compound’s 4-chlorophenyl group enhances its reactivity in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations or Suzuki-Miyaura reactions. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global initiatives for sustainable chemical production. Researchers often inquire about its solubility in organic solvents (e.g., ethanol, acetone) and melting point range (typically 80–85°C), which are critical for laboratory-scale applications.

In the pharmaceutical sector, 3-(4-Chlorophenyl)cyclohexanone serves as a precursor for biologically active molecules, particularly in the development of central nervous system (CNS) targeting agents. Its structural motif is frequently leveraged in drug discovery pipelines, addressing trending queries about neuroprotective compounds or GPCR modulators. Additionally, its role in crop protection chemicals resonates with agro-industry professionals seeking novel pesticide intermediates to combat resistant pest strains.

From a commercial perspective, the compound’s supply chain stability and cost-efficiency are hot topics among procurement specialists. Analytical techniques like HPLC purity testing and GC-MS characterization are commonly discussed in quality control forums, ensuring compliance with ISO-certified standards. Furthermore, its compatibility with continuous flow chemistry systems—a trending search term in process optimization—highlights its adaptability to advanced manufacturing technologies.

Safety profiles and handling protocols for 3-(4-Chlorophenyl)cyclohexanone are another focal point, with Material Safety Data Sheets (MSDS) emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under standard regulations, its storage recommendations (e.g., cool, dry environments) are frequently queried by laboratory personnel. The compound’s stability under ambient conditions further enhances its practicality for long-term use.

Emerging applications in electronic materials, such as organic semiconductors, have expanded its relevance beyond traditional chemistry. This aligns with rising searches for π-conjugated systems in flexible electronics and OLED development. As industries pivot toward renewable energy solutions, the compound’s potential in photovoltaic research is also under exploration, offering avenues for future innovation.

In summary, 3-(4-Chlorophenyl)cyclohexanone (CAS No. 136333-71-6) exemplifies the intersection of synthetic utility and multidisciplinary applicability. Its prominence in peer-reviewed literature and patent filings underscores its enduring value across scientific and industrial domains. For researchers and manufacturers alike, understanding its structure-activity relationships and scalable synthesis remains pivotal to unlocking next-generation advancements.